Cas no 820960-43-8 (Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride)
820960-43-8 structure
Product Name:Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride
CAS No:820960-43-8
MF:C12H11ClF3NS
MW:293.735651254654
CID:699522
PubChem ID:23614499
Update Time:2025-04-19
Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride
- 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole,hydrochloride
- DTXSID70635166
- 820960-43-8
- 4,5-Dimethyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole--hydrogen chloride (1/1)
- 4,5-Dimethyl-2-(4-trifluoromethyl-phenyl)-thiazole hydrochloride
- SCHEMBL5017253
-
- Inchi: 1S/C12H10F3NS.ClH/c1-7-8(2)17-11(16-7)9-3-5-10(6-4-9)12(13,14)15;/h3-6H,1-2H3;1H
- InChI Key: LSOHZGHTNLLABA-UHFFFAOYSA-N
- SMILES: Cl.S1C(C)=C(C)N=C1C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 293.0252827g/mol
- Monoisotopic Mass: 293.0252827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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